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Compound of Interest

Compound Name: D-65476

Cat. No.: B3422217

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-(Oxiran-2-ylmethoxy)benzo[d]isoxazole, with CAS number 65476-23-5, is a chemical
compound recognized for its utility as a versatile intermediate in organic synthesis. Its structure,
featuring a benzo[d]isoxazole moiety linked to an oxirane (epoxide) group, makes it a valuable
building block in the development of more complex molecules. This guide provides a summary
of available technical information, including suppliers, catalog numbers, and its general
applications in research and development.

Chemical Properties and Supplier Information

The fundamental properties of 3-(Oxiran-2-ylmethoxy)benzo[d]isoxazole are summarized
below, along with a list of suppliers who have historically offered this compound. Please note
that availability and catalog numbers are subject to change, and direct inquiry with the
suppliers is recommended for the most current information.
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Property

Value

CAS Number

65476-23-5

Chemical Name

3-(Oxiran-2-ylmethoxy)benzo[d]isoxazole

Molecular Formula C10HsNOs3

Molecular Weight 191.18 g/mol

Purity (Typical) =95%

Supplier Catalog Number(s)
abcr Gute Chemie AB308045[1]
Sigma-Aldrich Inquire

Fluorochem Inquire

BLDpharm BD443466[2]

AA BLOCKS AAOQ0IBF6[3]

Applications in Synthesis

3-(Oxiran-2-ylmethoxy)benzo[d]isoxazole primarily serves as a key intermediate in the
synthesis of a variety of target molecules. The presence of the reactive epoxide ring allows for
nucleophilic ring-opening reactions, enabling the introduction of diverse functional groups and
the construction of more complex molecular architectures.

General Synthetic Workflow

The compound's role as a synthetic intermediate can be visualized in a general workflow. The
epoxide ring is susceptible to attack by various nucleophiles, leading to the formation of a new
carbon-nucleophile bond and a secondary alcohol. This newly formed di-functionalized
intermediate can then undergo further chemical transformations.
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General synthetic workflow of 3-(Oxiran-2-ylmethoxy)benzo[d]isoxazole.

Core Applications

While specific, detailed experimental protocols for the direct use of CAS 65476-23-5 are not
readily available in publicly accessible literature, its applications are broadly categorized in the

following areas:

e Pharmaceutical Development: This compound is highlighted as an important intermediate in
the synthesis of novel pharmaceutical agents. The benzo[d]isoxazole scaffold is a known
pharmacophore present in a variety of biologically active compounds. The epoxide
functionality allows for the introduction of side chains and other moieties that can modulate
the pharmacological activity of the final product. It has been particularly noted for its potential

in the development of anti-cancer agents.[4][5]
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o Material Science: In the field of material science, 3-(Oxiran-2-ylmethoxy)benzo[d]isoxazole
can be used in the formulation of advanced materials. The epoxide group is a key functional
group for polymerization reactions, particularly in the formation of epoxy resins. These resins
can be used to create high-performance coatings and adhesives with desirable properties
such as chemical resistance and durability.[4][5]

Experimental Protocols

Detailed experimental protocols for the specific use of 3-(Oxiran-2-
ylmethoxy)benzo[d]isoxazole as a starting material in a defined, published synthetic procedure
or biological assay could not be identified in the course of this review. Researchers intending to
use this compound should adapt general procedures for epoxide ring-opening reactions based
on their specific nucleophile and desired reaction conditions. Standard laboratory safety
precautions for handling reactive chemical intermediates should be strictly followed.

Signaling Pathways

Information regarding the direct interaction of 3-(Oxiran-2-ylmethoxy)benzo[d]isoxazole with
specific biological signaling pathways is not available. Its role is currently understood to be that
of a building block for the synthesis of larger, more complex molecules which may, in turn,
interact with biological targets. The biological activity of any derivative would be dependent on

the final molecular structure.

Conclusion

3-(Oxiran-2-ylmethoxy)benzo[d]isoxazole is a commercially available chemical intermediate
with established utility in the fields of pharmaceutical development and material science. Its
value lies in the reactive epoxide functionality, which provides a versatile handle for the
synthesis of more complex molecules. While specific, detailed experimental protocols and
direct biological activity data are limited in the public domain, its role as a synthetic building
block is clear. Researchers and developers can leverage this compound to create novel
molecules with potential applications in medicine and materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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